N-bicyclo[2.2.1]hept-2-yl-2-[(2-methylbenzyl)thio]acetamide

• IUPAC Name: N-(2-bicyclo[2.2.1]heptanyl)-2-[(2-methylphenyl)methylsulfanyl]acetamide
• InChI: InChI=1S/C17H23NOS/c1-12-4-2-3-5-15(12)10-20-11-17(19)18-16-9-13-6-7-14(16)8-13/h2-5,13-14,16H,6-11H2,1H3,(H,18,19)
• InChI Key: YHHUMHROJPMLDH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CSCC(=O)NC2CC3CCC2C3
• Molecular Formula: C17H23NOS
• Molecular Weight: 289.4 g/mol

Description

N-bicyclo[2.2.1]hept-2-yl-2-[(2-methylbenzyl)thio]acetamide, also known as BTA-EG6, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-bicyclo[2.2.1]hept-2-yl-2-[(2-methylbenzyl)thio]acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes, such as histone deacetylases and metalloproteases. By inhibiting these enzymes, N-bicyclo[2.2.1]hept-2-yl-2-[(2-methylbenzyl)thio]acetamide can affect various cellular processes, including gene expression and protein degradation.
Biochemical and Physiological Effects
N-bicyclo[2.2.1]hept-2-yl-2-[(2-methylbenzyl)thio]acetamide has been found to have various biochemical and physiological effects, depending on the specific application. In drug discovery, N-bicyclo[2.2.1]hept-2-yl-2-[(2-methylbenzyl)thio]acetamide has been shown to have anti-cancer and anti-inflammatory effects. In materials science, N-bicyclo[2.2.1]hept-2-yl-2-[(2-methylbenzyl)thio]acetamide has been used to synthesize materials with specific properties, such as high surface area and catalytic activity. In biotechnology, N-bicyclo[2.2.1]hept-2-yl-2-[(2-methylbenzyl)thio]acetamide has been used to modify and label proteins, allowing for their visualization and study.

Advantages and Limitations for Lab Experiments

N-bicyclo[2.2.1]hept-2-yl-2-[(2-methylbenzyl)thio]acetamide has several advantages for lab experiments, including its stability, solubility, and versatility. However, its low yield and high cost can be limiting factors for some applications.

Future Directions

There are several future directions for the study of N-bicyclo[2.2.1]hept-2-yl-2-[(2-methylbenzyl)thio]acetamide. One potential direction is the development of new drugs based on its inhibition of certain enzymes. Another direction is the synthesis of new materials with specific properties using N-bicyclo[2.2.1]hept-2-yl-2-[(2-methylbenzyl)thio]acetamide as a building block. Additionally, the use of N-bicyclo[2.2.1]hept-2-yl-2-[(2-methylbenzyl)thio]acetamide as a tool for protein modification and labeling is an area of ongoing research.
Conclusion
In conclusion, N-bicyclo[2.2.1]hept-2-yl-2-[(2-methylbenzyl)thio]acetamide is a chemical compound that has potential applications in various scientific fields, including drug discovery, materials science, and biotechnology. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of N-bicyclo[2.2.1]hept-2-yl-2-[(2-methylbenzyl)thio]acetamide and its applications in these fields.

Scientific Research Applications

N-bicyclo[2.2.1]hept-2-yl-2-[(2-methylbenzyl)thio]acetamide has been studied for its potential applications in various scientific fields, including drug discovery, materials science, and biotechnology. In drug discovery, N-bicyclo[2.2.1]hept-2-yl-2-[(2-methylbenzyl)thio]acetamide has been found to inhibit the activity of certain enzymes, making it a potential candidate for the development of new drugs. In materials science, N-bicyclo[2.2.1]hept-2-yl-2-[(2-methylbenzyl)thio]acetamide has been used as a building block for the synthesis of functional materials, such as metal-organic frameworks. In biotechnology, N-bicyclo[2.2.1]hept-2-yl-2-[(2-methylbenzyl)thio]acetamide has been used as a tool for protein modification and labeling.